Cas no 56065-37-3 (4-Heptanamine,4-propyl-, hydrochloride (1:1))

• Product Name: 4-Heptanamine,4-propyl-, hydrochloride (1:1)
• CAS No: 56065-37-3
• MF: C₁₀H₂₄ClN
• MW: 193.757262229919
• CID: 374370
• PubChem ID: 41700
• Update Time: 2025-04-19

4-Heptanamine,4-propyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Heptanamine,4-propyl-, hydrochloride (1:1)
• (1,1-dipropylbutyl)ammonium chloride
• 4-propylheptan-4-ylazanium,chloride
• 4-Heptanamine, 4-propyl-, hydrochloride
• 4-Propyl-4-heptanamine hydrochloride
• 4-propylheptan-4-aminium chloride
• LCG 21519
• NS00054992
• EINECS 259-977-9
• 4-propylheptan-4-ylazanium chloride
• SCHEMBL5924732
• 56065-37-3

• Inchi： 1S/C10H23N.ClH/c1-4-7-10(11,8-5-2)9-6-3;/h4-9,11H2,1-3H3;1H
• InChI Key： ZDHVFXADPHSDRI-UHFFFAOYSA-N
• SMILES： [Cl-].[NH3+]C(CCC)(CCC)CCC

Computed Properties

• Exact Mass: 168.972
• Monoisotopic Mass: 193.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 71.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6A^2

Experimental Properties

• Boiling Point: 202.2°Cat760mmHg
• Flash Point: 71.1°C
• PSA: 22.3